Cas no 569338-07-4 (3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)-)

3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)- structure
569338-07-4 structure
Product Name:3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)-
CAS No:569338-07-4
MF:C12H12O3
MW:204.221883773804
CID:347305
PubChem ID:71444410
Update Time:2025-04-19

3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid, 4-(4-methylphenyl)-2-oxo-, methyl ester, (3E)-
    • methyl 4-(4-methylphenyl)-2-oxobut-3-enoate
    • DTXSID60853195
    • 569338-07-4
    • Inchi: 1S/C12H12O3/c1-9-3-5-10(6-4-9)7-8-11(13)12(14)15-2/h3-8H,1-2H3
    • InChI Key: JNLWBOJWCZNNID-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C=CC1C=CC(C)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 204.07866
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

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